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Compound of Interest

Compound Name: N-Boc-serinol

Cat. No.: B1682942

Introduction: N-Boc-serinol, also known as (tert-butoxycarbonyl)-2-amino-1,3-propanediol, is a
valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and
drug development.[1] Its structure incorporates a Boc-protected amine and two primary
hydroxyl groups, which allows for selective chemical modifications. The tert-butoxycarbonyl
(Boc) protecting group is stable under a variety of reaction conditions but can be readily
removed under mild acidic conditions, making it an ideal protecting group for multi-step
syntheses.[2][3] This document provides a detailed protocol for the synthesis of N-Boc-serinol
via the direct N-protection of serinol using di-tert-butyl dicarbonate.

Data Presentation

The following table summarizes the quantitative data for the synthesis of N-Boc-serinol from

serinol.
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Parameter Value Reference

Reactants

Serinol (2-Amino-1,3-

oropanediol 1.00 g (0.011 mol) [2]
Di-tert-butyl dicarbonate

(Bocz0) 2.40 g (0.011 mol) [2]
Solvent

Ethanol 100 mL

Reaction Conditions

Temperature Room Temperature

Reaction Time 16 hours

Product Information

Product N-Boc-serinol

Yield 2.10 g (100%)

Appearance White to off-white solid

Melting Point 85-89 °C

Experimental Protocol

This protocol details the synthesis of N-Boc-serinol through the protection of the amino group
of serinol with di-tert-butyl dicarbonate.

Materials and Equipment:
e Serinol (2-Amino-1,3-propanediol)
» Di-tert-butyl dicarbonate (Bocz0)

o Ethanol (Reagent grade)
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Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware

Rotary evaporator

Procedure:

e Reaction Setup:

o In a round-bottom flask, dissolve 1.00 g of serinol in 100 mL of ethanol.

o Stir the solution at room temperature using a magnetic stirrer until the serinol is completely
dissolved.

o Addition of Boc Anhydride:

o To the stirred solution of serinol, add 2.40 g of di-tert-butyl dicarbonate.
» Reaction:

o Allow the reaction mixture to stir at room temperature for 16 hours.

o The progress of the reaction can be monitored by thin-layer chromatography (TLC).
e Work-up and Isolation:

o Upon completion of the reaction, concentrate the reaction solution to dryness under
vacuum using a rotary evaporator.

o The resulting solid is N-Boc-serinol.
 Purification (if necessary):

o The crude product is often of high purity. However, if further purification is required,
recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be
performed.
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o Characterization:
o The final product should be a white to off-white solid.

o The melting point should be in the range of 85-89 °C.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the synthesis of N-Boc-serinol.

Starting Materials:
- Serinol
- Di-tert-butyl dicarbonate
- Ethanol

Dissolve serinol in ethanol
in a round-bottom flask.

tep 2

to the solution.

(Add di-tert-butyl dicarbonate)

tep 3

Stir the reaction mixture at
room temperature for 16 hours.

tep 4

Concentrate the reaction mixture
to dryness under vacuum.

inal Product

N-Boc-serinol
(White Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of N-
Boc-serinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682942#step-by-step-protocol-for-n-boc-serinol-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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